Cas no 1040652-30-9 (4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide)

4-[(1-Phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide is a structurally complex compound featuring a tetrazole core linked to a piperazine-carboxamide scaffold. The presence of the trifluoromethylphenyl group enhances its lipophilicity and potential binding affinity, making it a candidate for pharmaceutical research, particularly in targeting central nervous system (CNS) or metabolic pathways. The tetrazole moiety contributes to metabolic stability and hydrogen-bonding interactions, while the piperazine ring offers conformational flexibility for receptor engagement. This compound’s design suggests utility in medicinal chemistry as a scaffold for developing bioactive molecules with improved pharmacokinetic properties. Its synthetic route allows for further derivatization, enabling structure-activity relationship (SAR) studies.
4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide structure
1040652-30-9 structure
Product Name:4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide
CAS No:1040652-30-9
MF:C20H20F3N7O
MW:431.414313316345
CID:6086701
PubChem ID:30858614
Update Time:2025-10-28

4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide
    • TDR86251
    • 4-[(1-phenyltetrazol-5-yl)methyl]-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide
    • AKOS024503068
    • VU0639024-1
    • 4-((1-phenyl-1H-tetrazol-5-yl)methyl)-N-(4-(trifluoromethyl)phenyl)piperazine-1-carboxamide
    • 1040652-30-9
    • F5252-0037
    • CHEMBL2093789
    • Inchi: 1S/C20H20F3N7O/c21-20(22,23)15-6-8-16(9-7-15)24-19(31)29-12-10-28(11-13-29)14-18-25-26-27-30(18)17-4-2-1-3-5-17/h1-9H,10-14H2,(H,24,31)
    • InChI Key: USGRRSQFAHTOFQ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)NC(N1CCN(CC2=NN=NN2C2C=CC=CC=2)CC1)=O)(F)F

Computed Properties

  • Exact Mass: 431.16814277g/mol
  • Monoisotopic Mass: 431.16814277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 586
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 79.2Ų

4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide Pricemore >>

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Additional information on 4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide

Research Briefing on 4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide (CAS: 1040652-30-9)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide (CAS: 1040652-30-9). The compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a promising candidate for drug development.

The compound, characterized by its unique tetrazole and piperazine moieties, exhibits notable biological activity. Research indicates its potential as a modulator of specific biochemical pathways, particularly those involving neurotransmitter systems or inflammatory responses. The trifluoromethyl group enhances its metabolic stability and bioavailability, which are critical factors in drug design. Recent publications have highlighted its efficacy in preclinical models, suggesting its applicability in treating neurological disorders or inflammatory diseases.

One of the key findings from recent studies is the compound's selective binding affinity for certain receptor subtypes. For instance, it has shown high affinity for serotonin or dopamine receptors, which could explain its psychoactive or neuroprotective effects. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been extensively studied to optimize its therapeutic potential. These studies underscore the compound's versatility and its potential as a lead molecule for further drug development.

Recent synthetic methodologies have also been refined to improve the yield and purity of 4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide. Innovations in catalytic processes and green chemistry approaches have been employed to address challenges in its large-scale production. These advancements are crucial for transitioning from laboratory-scale synthesis to industrial manufacturing, ensuring a sustainable supply for clinical trials and eventual commercialization.

In conclusion, the compound 4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide (CAS: 1040652-30-9) represents a promising avenue for therapeutic intervention. Its unique chemical structure, coupled with its demonstrated biological activity, positions it as a valuable candidate for further research and development. Future studies should focus on elucidating its precise mechanisms of action and conducting rigorous clinical trials to validate its efficacy and safety in humans.

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